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Compound of Interest

Compound Name: Tyrosinase-IN-14

Cat. No.: B12386173 Get Quote

Essential Safety and Handling Guide for
Tyrosinase-IN-14
This guide provides crucial safety and logistical information for handling Tyrosinase-IN-14,

tailored for researchers, scientists, and drug development professionals. As the toxicological

properties of Tyrosinase-IN-14 have not been thoroughly investigated, it is imperative to

handle this compound with care, adhering to the principle of "as low as reasonably practicable"

(ALARP) for exposure. The following procedures are based on standard laboratory practices

for handling research chemicals with unknown hazard profiles.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard data for Tyrosinase-IN-14 is not available, it should be treated as a

potentially hazardous substance. The following table summarizes the recommended personal

protective equipment to minimize exposure.
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Protection Type Equipment Standard Purpose

Eye/Face Protection

Safety glasses with

side-shields or

goggles

NIOSH (US) or EN

166 (EU) approved

To prevent eye

contact with dust or

splashes.[1]

Hand Protection
Compatible chemical-

resistant gloves

To prevent skin

contact. Gloves must

be inspected before

use and disposed of

properly after.[1][2]

Skin and Body

Protection
Laboratory coat

To prevent

contamination of

personal clothing.[3]

Respiratory Protection

Not generally required

with adequate

ventilation

NIOSH (US) or CEN

(EU) approved

Use a N95 (US) or P1

(EN 143) dust mask if

handling generates

dust and ventilation is

inadequate.[4]

Operational and Handling Plan
Safe handling of Tyrosinase-IN-14 requires a controlled environment and adherence to strict

protocols to prevent exposure and contamination.

Engineering Controls:

Work in a well-ventilated area.

For procedures that may generate dust or aerosols, a chemical fume hood is recommended.

Ensure that a safety shower and eyewash station are readily accessible.

Handling Procedures:

Avoid direct contact with skin and eyes.
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Do not inhale dust or aerosols.

Wash hands thoroughly with soap and water after handling.

Keep the container tightly sealed when not in use.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.

Protect from light.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention if

irritation persists.

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Inhalation
Move the person to fresh air. If breathing

becomes difficult, seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

a dry spill, carefully sweep up the material,

avoiding dust generation, and place it in a

suitable, closed container for disposal. For a

liquid spill, absorb with an inert material and

place in a container for disposal.
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Disposal Plan
All waste materials, including unused product and contaminated items, must be disposed of in

accordance with local, state, and federal regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Do not dispose of down the drain.

Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials as

hazardous waste in a properly labeled and sealed container.

Workflow for a Chemical Spill
The following diagram outlines the procedural steps for responding to a Tyrosinase-IN-14 spill.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Colleagues

Assess the Spill
(Size & Nature)

Don Appropriate PPE

Contain the Spill
(Use absorbents for liquids)

Clean Up Spill
(Sweep solids, absorb liquids)

Decontaminate Area

Package & Label Waste

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disclaimer: This information is provided for guidance and is based on general laboratory safety

principles. A specific Safety Data Sheet (SDS) for Tyrosinase-IN-14 was not available. Users

should conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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